5-(furan-2-yl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-29-21-7-3-2-5-17(21)15-25-10-8-16(9-11-25)14-23-22(26)18-13-20(28-24-18)19-6-4-12-27-19/h2-7,12-13,16H,8-11,14-15H2,1H3,(H,23,26)
• InChI Key: BMUVLZRKNZYSMN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1CN2CCC(CC2)CNC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

5-(furan-2-yl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H25N3O3S and its molecular weight is 411.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with a furan ring, including those similar to the specified isoxazole-3-carboxamide derivative, have been synthesized and evaluated for their potential as urotensin-II receptor antagonists, highlighting their significance in addressing cardiovascular diseases (Chae Jo Lim et al., 2019). Moreover, the synthesis of novel compounds from visnaginone, involving furan derivatives, has shown potential bioactivity, suggesting their utility in developing new therapeutic agents (O. M. Abdel Hafez et al., 2001).

Antimicrobial Activities

Furan derivatives, including those with structural similarities to 5-(furan-2-yl)-N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide, have been explored for their antimicrobial properties. A study by Serap Başoğlu et al. (2013) focused on azole derivatives starting from furan-2-carbohydrazide, revealing some compounds' activity against tested microorganisms, indicating the therapeutic potential of furan-based compounds in treating infections Serap Başoğlu et al., 2013.

Antitumor Agents

The development of antitumor agents utilizing furan derivatives has been a significant area of research. Y. Matiichuk et al. (2020) synthesized derivatives of 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde, demonstrating the potential of furan-based compounds as leads for new antitumor therapies. This study underscores the versatility of furan derivatives in synthesizing compounds with potential antitumor activity Y. Matiichuk et al., 2020.